1-(3-chlorobenzoyl)-4-piperidinecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of piperidine derivatives, including those related to 1-(3-chlorobenzoyl)-4-piperidinecarboxamide, involves strategic modifications to enhance activity. For instance, the introduction of bulky moieties or substituents at specific positions on the benzamide or piperidine moieties has been shown to dramatically influence the compound's activity and interactions (Sugimoto et al., 1990). Such synthetic strategies aim to optimize the compound's efficacy and specificity for potential applications.
Molecular Structure Analysis
Molecular interaction studies of similar piperidine-based compounds have provided insights into their binding mechanisms and conformational preferences. For example, conformational analysis of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide revealed distinct conformations that influence its interaction with biological targets (Shim et al., 2002). These findings underscore the importance of molecular structure in the function and application of such compounds.
Chemical Reactions and Properties
The chemical reactivity and properties of piperidine derivatives are influenced by their structural components. Studies on similar compounds have highlighted the role of specific functional groups in determining the compounds' reactivity and interactions. For instance, the presence of certain substituents can significantly impact the compound's ability to undergo specific chemical reactions or bind to biological targets (Romagnoli et al., 2008).
Mechanism of Action
The mechanism of action of 1-(3-chlorobenzoyl)-4-piperidinecarboxamide is not explicitly mentioned in the search results. However, a related compound, Bis-(1-(3-Chlorobenzoyl)-3-Phenylthiourea) Cobalt (III), has been studied for its activity on human estrogen receptor alpha (hER alpha) with a binding affinity value of -9.40 kcal/mol .
Safety and Hazards
The safety and hazards of 1-(3-chlorobenzoyl)-4-piperidinecarboxamide are not explicitly mentioned in the search results. However, the related compound 4-Chlorobenzoyl chloride is classified as causing severe skin burns and eye damage, and may cause respiratory irritation .
Future Directions
The future directions of research involving 1-(3-chlorobenzoyl)-4-piperidinecarboxamide are not explicitly mentioned in the search results. However, a related compound, Bis-(1-(3-Chlorobenzoyl)-3-Phenylthiourea) Cobalt (III), has been suggested as a potential anticancer candidate . This indicates that there may be potential for further research into the medicinal applications of 1-(3-chlorobenzoyl)-4-piperidinecarboxamide and related compounds.
properties
IUPAC Name |
1-(3-chlorobenzoyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2O2/c14-11-3-1-2-10(8-11)13(18)16-6-4-9(5-7-16)12(15)17/h1-3,8-9H,4-7H2,(H2,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCBJDYDQGFRHSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)C2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-5-[3-(tetrahydro-2H-pyran-4-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-5-yl]-1H-benzimidazole](/img/structure/B5667633.png)
![4-[(2,2-diethyl-4-morpholinyl)carbonyl]-1-(4-pyridinylmethyl)-2-pyrrolidinone](/img/structure/B5667649.png)
![2-{[ethyl(2-hydroxyethyl)amino]methyl}-6-methylquinolin-4-ol](/img/structure/B5667657.png)
![(2-chloro-6-fluorobenzyl)[2-(dimethylamino)ethyl]methylamine](/img/structure/B5667668.png)
![8-[(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)acetyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5667675.png)
![N-[2-(benzyloxy)ethyl]-4-methylpyrimidin-2-amine](/img/structure/B5667683.png)
![ethyl 4-[(2,3,4,5-tetrahydro-1-benzoxepin-4-ylcarbonyl)amino]piperidine-1-carboxylate](/img/structure/B5667684.png)
![3-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-4-amine](/img/structure/B5667689.png)
![(1S*,5R*)-3-(cyclobutylcarbonyl)-6-[(2E)-3-phenylprop-2-enoyl]-3,6-diazabicyclo[3.2.2]nonane](/img/structure/B5667697.png)
![7-(2-methoxyethyl)-2-[(2E)-3-phenyl-2-propen-1-yl]-2,7-diazaspiro[4.5]decane](/img/structure/B5667712.png)
![2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide](/img/structure/B5667716.png)
